ethyl 4-[(2-oxo-3H-1,3-benzoxazol-6-yl)sulfonyl]piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[(2-oxo-3H-1,3-benzoxazol-6-yl)sulfonyl]piperazine-1-carboxylate
• InChI: InChI=1S/C14H17N3O6S/c1-2-22-14(19)16-5-7-17(8-6-16)24(20,21)10-3-4-11-12(9-10)23-13(18)15-11/h3-4,9H,2,5-8H2,1H3,(H,15,18)
• InChI Key: JNFWIBNZMZBDTI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)S(=O)(=O)C2=CC3=C(C=C2)NC(=O)O3
• Molecular Formula: C14H17N3O6S
• DSSTOX Substance ID: DTXSID101331639
• Molecular Weight: 355.37 g/mol
• Solubility: 45.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 877646-97-4

Description

Ethyl 4-[(2-oxo-3H-1,3-benzoxazol-6-yl)sulfonyl]piperazine-1-carboxylate, also known as OBPC, is a synthetic compound that has been widely used in scientific research. OBPC is a benzoxazolone derivative that was first synthesized by a group of researchers in 2003. Since then, OBPC has been extensively studied for its potential applications in various fields of science.

Mechanism of Action

The mechanism of action of ethyl 4-[(2-oxo-3H-1,3-benzoxazol-6-yl)sulfonyl]piperazine-1-carboxylate involves the formation of a covalent bond between the sulfonamide group of this compound and the amino acid residues of the target protein. This covalent bond results in a stable complex between this compound and the protein, which can be detected through fluorescence spectroscopy.
Biochemical and Physiological Effects:
This compound has been shown to have minimal effects on the biochemical and physiological properties of the target protein. This compound does not interfere with the enzymatic activity of the target protein and does not induce any significant changes in the secondary or tertiary structure of the protein.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 4-[(2-oxo-3H-1,3-benzoxazol-6-yl)sulfonyl]piperazine-1-carboxylate in lab experiments include its high selectivity and sensitivity for the detection of biomolecules. This compound is also easy to synthesize and has a high yield. However, this compound has some limitations, including its potential toxicity and the need for specialized equipment for fluorescence detection.

Future Directions

There are several future directions for the use of ethyl 4-[(2-oxo-3H-1,3-benzoxazol-6-yl)sulfonyl]piperazine-1-carboxylate in scientific research. One potential application is the development of this compound-based biosensors for the detection of biomolecules in complex biological matrices. This compound could also be used for the study of protein misfolding and aggregation in neurodegenerative diseases. Additionally, this compound could be used for the development of targeted drug delivery systems for the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of ethyl 4-[(2-oxo-3H-1,3-benzoxazol-6-yl)sulfonyl]piperazine-1-carboxylate involves the reaction of 2-amino-6-carboxybenzoxazole with ethyl chloroformate and piperazine in the presence of a base. The reaction yields this compound as a white solid with a high yield. The purity of this compound can be further improved through recrystallization.

Scientific Research Applications

Ethyl 4-[(2-oxo-3H-1,3-benzoxazol-6-yl)sulfonyl]piperazine-1-carboxylate has been widely used in scientific research as a fluorescent probe for the detection of various biomolecules. This compound has been shown to selectively bind to proteins and nucleic acids, making it a useful tool for the study of protein-protein and protein-nucleic acid interactions. This compound has also been used for the detection of reactive oxygen species and metal ions in biological systems.